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Compound of Interest

Compound Name: 5-Quinolinecarboxylic acid

Cat. No.: B1296838

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 5-Quinolinecarboxylic acid, including detailed operational and disposal plans to
foster a secure research environment.

Chemical and Physical Properties

5-Quinolinecarboxylic acid is a solid, appearing as a white to pale reddish-gray crystal or
powder.[1] It has a melting point of 342°C.[1]

Property Value

Chemical Formula C10H7NO2[1]

CAS Number 7250-53-5[1]

Molecular Weight 173.17 g/mol

Physical State (20°C) Solid (Crystal - Powder)[1]
Color White - Pale reddish gray[1]
Melting Point 342°C[1]

Hazard Identification and Personal Protective Equipment (PPE)
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5-Quinolinecarboxylic acid is classified as a substance that causes skin irritation (H315) and
serious eye irritation (H319).[1][2] Therefore, adherence to proper PPE protocols is critical.

Hazard GHS Classification Required PPE

) o Protective gloves (Nitrile or
Skin Irritation Category 2
Butyl rubber recommended)[3]

Safety glasses with side-

o shields or goggles. A face

Eye Irritation Category 2A ) ) ] ] )
shield is required if there is a

risk of splashing.[1][2][3][4]

Dust respirator (NIOSH-
Inhalation of Dust - approved N95 or higher)[1][2]

[3]

Protective clothing (lab coat or
G | Handl disposable gown), and
eneral Handling - ] ) o
protective boots if the situation

requires.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 5-Quinolinecarboxylic acid is crucial to minimize exposure
and ensure safety.

e Preparation and Engineering Controls:

o Work in a well-ventilated area.[5] The use of a chemical fume hood or a closed system
with local exhaust is strongly recommended to prevent dust dispersion.[2]

o Ensure that a safety shower and eyewash station are readily accessible.[6]
o Before starting, inspect all PPE for integrity.
e Donning PPE:

o Put on alab coat or gown.
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o Fit your dust respirator.

o Wear safety goggles and a face shield if necessary.

o Put on chemical-resistant gloves.

e Handling the Compound:

o Minimize the generation of dust when handling the solid material.[5]

o If transferring the powder, use a scoop or spatula and avoid pouring, which can create
airborne dust.

o For creating solutions, add the solid to the solvent slowly to prevent splashing.

e Post-Handling:

o Wash hands and face thoroughly after handling.[1][2]

o Carefully remove and dispose of single-use PPE.

o Clean all contaminated surfaces and equipment.

Emergency First Aid Procedures

In case of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Immediately wash the affected area with plenty
) of soap and water.[1] Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse.[1] If skin

irritation occurs, seek medical advice.[1]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact ] o o

to do.[1] Continue rinsing.[1] If eye irritation

persists, get medical advice.[1]

Move the victim to fresh air and keep them at
Inhalation rest in a comfortable breathing position.[1] If you

feel unwell, seek medical attention.[6]

Rinse mouth with water.[6] Do not induce
Ingestion vomiting. Seek medical attention if you feel

unwell.

Disposal Plan

Proper disposal of 5-Quinolinecarboxylic acid and its containers is essential to prevent
environmental contamination.

» Waste Collection:
o Collect waste material in a designated, airtight, and clearly labeled container.[2]
o Do not mix with other waste streams unless compatible.

e Disposal Method:
o Disposal should be carried out by a licensed professional waste disposal service.

o One possible method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Always observe all federal, state, and local environmental regulations.[2]
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e Contaminated Materials:

o Any materials that have come into contact with 5-Quinolinecarboxylic acid, such as PPE
and lab supplies, should be treated as chemical waste and disposed of accordingly.

Workflow for Handling 5-Quinolinecarboxylic Acid
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Caption: A flowchart outlining the key stages of safely handling 5-Quinolinecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 5-
Quinolinecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296838#personal-protective-equipment-for-
handling-5-quinolinecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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